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Compound of Interest

Compound Name: 1-Methyl-5-fluorouracil
CAS No.: 155-16-8
Cat. No.: B3048072
Get Quote
. J

Executive Summary & Chemical Identity

1-Methyl-5-fluorouracil is a structural analog of the antineoplastic agent 5-Fluorouracil (5-FU).
[1] While 5-FU is explicitly listed as a U-listed hazardous waste (U248) under RCRA (Resource
Conservation and Recovery Act), its methyl derivative (1-Methyl-5-fluorouracil) does not
share this specific waste code.

However, due to its structural similarity and potential for cytotoxicity, teratogenicity, and
genotoxicity, it must be managed with the same rigor as a NIOSH Group 1 Hazardous Drug.
Standard autoclaving is insufficient for destruction. The only validated disposal method is high-
temperature incineration.

Chemical Profile
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Property Specification

Chemical Name 1-Methyl-5-fluorouracil (N1-Methyl-5-FU)
155-16-8(Note: Distinguish from N3-isomer CAS

CAS Number
4840-69-1)

Formula CsHsFN20:2

Physical State White crystalline powder

Melting Point ~280°C (Decomposes/Sublimes)

Cytotoxic / Genotoxic (Treat as Hazardous
Hazard Class
Drug)

Solubility Soluble in water, methanol; insoluble in ether

Hazard Assessment & Scientific Rationale
The "Why" Behind the Protocol

Effective disposal requires understanding the molecule's resistance to degradation.

o Thermal Stability: 1-Methyl-5-fluorouracil has a high melting/decomposition point (~280°C).
[2][3] Standard laboratory autoclaves operate at 121°C. Autoclaving will sterilize the
biological media but will NOT destroy the chemical agent, leaving active cytotoxic residue in
the waste stream.

e The Fluorine Bond: The Carbon-Fluorine (C-F) bond is one of the strongest in organic
chemistry (~485 kJ/mol). Incomplete combustion can release Hydrogen Fluoride (HF) gas or
fluorinated toxic byproducts.

o Operational Implication: Disposal requires High-Temperature Incineration (>1100°C) with
specific flue gas scrubbing to neutralize HF.

Toxicology & Handling[4]

e Mechanism: Acts as an antimetabolite, potentially inhibiting thymidylate synthase or
incorporating into RNA/DNA, leading to cell death.[1]
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e Risk: Suspected carcinogen, teratogen, and mutagen.

e PPE Requirement: Double nitrile gloves (tested to ASTM D6978), gown, and respiratory
protection (N95 minimum; P100 or PAPR for powders) are mandatory during handling and
waste packing.

Step-by-Step Disposal Protocol

This protocol uses a "Conservative Compliance" approach, treating the substance as a
hazardous drug (HD) to ensure safety beyond minimum regulatory requirements.

Phase 1: Waste Segregation (At the Bench)

Do not mix with general trash or biohazard bags (red bags).

N Container ]
Waste Type Definition Action
Color/Label
PPE, empty vials ) Seal and place in
) ) Yellow Bin (Trace
Trace Waste (<3% residue), wipes, ch | yellow hazardous drug
emo
pipette tips. waste bin.
Stock solutions, pills, Must go to hazardous
visible powder, spill Black Bin (RCRA waste incineration.
Bulk Waste i
cleanup materials Hazardous) Label as
(>3% residue). "Toxic/Cytotoxic".
) Never recap. Place
Needles, syringes Yellow Sharps ] ]
Sharps ] ] directly into yellow
used with the agent. Container ]
chemo sharps bin.
Do NOT bleach. Label
o Cell culture media "Cytotoxic Liquid
Liquid Waste o Glass/HDPE Carboy
containing the drug. Waste" and arrange

EHS pickup.

Phase 2: Operational Workflow (Decision Tree)
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Figure 1: Decision matrix for segregating 1-Methyl-5-fluorouracil waste streams to ensure
proper destruction.

Phase 3: Spill Management

In the event of a powder spill:

o Evacuate the immediate area.

e Don PPE: Double gloves, gown, eye protection, and N95/P100 respirator.
o Contain: Cover powder with a damp absorbent pad (do not create dust).

» Clean: Clean area with soap and water, followed by a specific deactivation agent if available
(e.g., Surface Safe®), though physical removal is primary. Do not use bleach alone as it may
not fully degrade the ring structure immediately.

» Dispose: All cleanup materials go into the Black Bin.

The Destruction Mechanism (Scientific Integrity)

Why do we insist on incineration? The destruction of fluorinated pyrimidines follows a specific
thermodynamic pathway.
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Figure 2: Chemical destruction pathway. High heat is required to break the C-F bond, and
scrubbers are essential to capture the resulting Hydrogen Fluoride gas.

Regulatory Compliance & References

RCRA Classification Note: While 1-Methyl-5-fluorouracil is not explicitly U-listed (unlike 5-
FU/U248), federal regulations (40 CFR 261.3) dictate that mixtures or derivatives exhibiting
toxic characteristics must be managed as hazardous waste. Best Practice: Manage as RCRA
Hazardous Waste to avoid "cradle-to-grave" liability issues.

References

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3048072/docs?utm_src=pdf-body-img#operational-guide-safe-disposal-of-1-methyl-5-fluorouracil
https://www.benchchem.com/product/b3048072/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-1-methyl-5-fluorouracil
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

o National Institute for Occupational Safety and Health (NIOSH).NIOSH List of Antineoplastic
and Other Hazardous Drugs in Healthcare Settings. Centers for Disease Control and
Prevention.

o U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Hazardous Waste Identification (40 CFR Part 261).

e PubChem.Compound Summary: 1-Methyl-5-fluorouracil (CAS 155-16-8). National Library
of Medicine.

e Occupational Safety and Health Administration (OSHA).Controlling Occupational Exposure
to Hazardous Drugs.

Disclaimer: This guide is for educational and operational planning purposes. Always consult
your institution's Environmental Health & Safety (EHS) officer and local regulations before
handling hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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